Cas no 226697-95-6 (Aconitane-4-methanol,20-ethyl-1,6,8,14,16-pentamethoxy-, (1a,6a,14a,16b)- (9CI))

• Product Name: Aconitane-4-methanol,20-ethyl-1,6,8,14,16-pentamethoxy-, (1a,6a,14a,16b)- (9CI)
• CAS No: 226697-95-6
• MF: C₂₆H₄₃NO₆
• MW: 465.622728586197
• CID: 275798
• Update Time: 2024-03-01

Aconitane-4-methanol,20-ethyl-1,6,8,14,16-pentamethoxy-, (1a,6a,14a,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Aconitane-4-methanol,20-ethyl-1,6,8,14,16-pentamethoxy-, (1a,6a,14a,16b)- (9CI)
• (+)-Hoheconsoline
• Hoheconsoline
• Aconitane-4-methanol, 20-ethyl-1,6,8,14,16-pentamethoxy-, (1α,6α,14α,16β)- (9CI)

• Inchi： 1S/C26H43NO6/c1-7-27-12-24(13-28)9-8-17(30-3)26-15-10-14-16(29-2)11-25(33-6,18(15)20(14)31-4)19(23(26)27)21(32-5)22(24)26/h14-23,28H,7-13H2,1-6H3/t14-,15-,16+,17+,18-,19+,20+,21+,22-,23-,24+,25-,26+/m1/s1
• InChI Key： ORBNFGSLPINTIF-DKHSYLGWSA-N
• SMILES： O([C@H]1CC[C@]2(CN([C@]3([H])[C@@]4([H])[C@]5(C[C@@H]([C@]6([H])[C@@H]([C@@]5([H])[C@@]([H])(C6)[C@]31[C@]2([H])[C@H]4OC)OC)OC)OC)CC)CO)C

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• XLogP3: 0.783

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 521.5±50.0 °C(Predicted)
• PSA: 52.54
• pka: 14.99±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids